Cas no 6879-45-4 (Cholan-24-oic acid,3,7,12,23-tetrahydroxy-, (3a,5b,7a,12a,23R)- (9CI))

• Product Name: Cholan-24-oic acid,3,7,12,23-tetrahydroxy-, (3a,5b,7a,12a,23R)- (9CI)
• CAS No: 6879-45-4
• MF: C₂₄H₄₀O₆
• MW: 424.570808410645
• CID: 514815
• PubChem ID: 193429
• Update Time: 2025-04-19

Cholan-24-oic acid,3,7,12,23-tetrahydroxy-, (3a,5b,7a,12a,23R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,3,7,12,23-tetrahydroxy-, (3a,5b,7a,12a,23R)- (9CI)
• 3,7,12,23-tetrahydroxycholan-24-oic acid
• (2R,4R)-2-hydroxy-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3alpha,7alpha,12alpha,23-Tetrahydroxy-5beta-cholan-24-oic acid
• F96116
• 3alpha,7alpha,12alpha,23R-Tetrahydroxycholanic acid
• LMST04010254
• Cholan-24-oic acid, 3,7,12,23-tetrahydroxy-, (3alpha,5beta,7alpha,12alpha,23R)-
• DTXSID80988498
• 6879-45-4
• CHEBI:81246
• Q27155188
• EX-A8367
• alpha-Phocaecholic acid
• (23R)-3alpha,7alpha,12alpha,23-Tetrahydroxy-5beta-cholan-24-oic Acid
• C17651
• 3,7,12,23-TCOA

• Inchi： 1S/C24H40O6/c1-12(8-19(27)22(29)30)15-4-5-16-21-17(11-20(28)24(15,16)3)23(2)7-6-14(25)9-13(23)10-18(21)26/h12-21,25-28H,4-11H2,1-3H3,(H,29,30)/t12-,13+,14-,15-,16+,17+,18-,19-,20+,21+,23+,24-/m1/s1
• InChI Key： UJYLRDMHTJWIQW-SWSYAYITSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)C[C@H](C(=O)O)O)[C@]21C)O)O

Computed Properties

• Exact Mass: 424.2826
• Monoisotopic Mass: 424.282489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 3

Experimental Properties

• Density: 1.238
• Boiling Point: 617.6°C at 760 mmHg
• Flash Point: 341.3°C
• Refractive Index: 1.571
• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives